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Abstract
Desoxycarbadox (DCBX), a principal metabolite of the veterinary drug carbadox, is a subject

of significant scientific and regulatory interest due to its toxicological profile. This technical

guide provides an in-depth review of the current understanding of the pharmacokinetics (PK)

and pharmacodynamics (PD) of Desoxycarbadox, with a primary focus on its presence in

swine. This document summarizes quantitative data on tissue distribution and depletion, details

analytical methodologies for its detection, and elucidates its mechanism of action. The

information is intended to serve as a comprehensive resource for professionals in drug

development and food safety.

Introduction
Carbadox is a quinoxaline-1,4-dioxide derivative used in veterinary medicine to promote growth

and prevent enteric diseases in swine.[1] However, both carbadox and its metabolite,

Desoxycarbadox, are recognized as genotoxic and carcinogenic substances.[1]

Consequently, the presence of Desoxycarbadox residues in edible tissues from treated

animals is a significant food safety concern.[2] Understanding the absorption, distribution,

metabolism, and excretion (ADME) of Desoxycarbadox, as well as its biological effects, is

crucial for establishing appropriate withdrawal periods and ensuring consumer safety.
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Pharmacokinetics of Desoxycarbadox in Swine
The pharmacokinetics of Desoxycarbadox are intrinsically linked to the metabolism of its

parent compound, carbadox. Following oral administration of carbadox to swine, it is rapidly

metabolized, with Desoxycarbadox being a key intermediate.[3]

Absorption and Distribution
After the administration of carbadox-medicated feed, Desoxycarbadox is detected in various

tissues of swine. Studies have shown its presence in muscle, liver, and kidney.[3] The

distribution and subsequent depletion of Desoxycarbadox from these tissues are critical

factors in determining safe withdrawal times for the parent drug.

Metabolism
The metabolism of carbadox involves the reduction of the N-oxide groups to form

Desoxycarbadox. Desoxycarbadox is a relatively short-lived intermediate that is further

metabolized to quinoxaline-2-carboxylic acid (QCA), which is considered non-carcinogenic.

The metabolic pathway from Carbadox to its metabolites is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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